2-[3-(4-benzyl-1-piperazinyl)-3-oxo-1-phenylpropyl]-4-chlorophenol

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(5-chloro-2-hydroxyphenyl)-3-phenylpropan-1-one
• InChI: InChI=1S/C26H27ClN2O2/c27-22-11-12-25(30)24(17-22)23(21-9-5-2-6-10-21)18-26(31)29-15-13-28(14-16-29)19-20-7-3-1-4-8-20/h1-12,17,23,30H,13-16,18-19H2
• InChI Key: LGALQIJNMPNPHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CC(C3=CC=CC=C3)C4=C(C=CC(=C4)Cl)O
• Molecular Formula: C26H27ClN2O2
• Molecular Weight: 435.0 g/mol

Description

2-[3-(4-benzyl-1-piperazinyl)-3-oxo-1-phenylpropyl]-4-chlorophenol is a chemical compound that belongs to the family of phenol derivatives. It is commonly known as BZP and is widely used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of BZP is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. BZP has also been shown to increase the release of these neurotransmitters, leading to increased levels of dopamine and serotonin in the brain. This may explain its stimulant-like effects and potential as an antidepressant and anxiolytic agent.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. BZP has also been shown to increase the release of various hormones, such as cortisol and prolactin. Additionally, BZP has been shown to have anxiolytic and antidepressant effects, as well as neuroprotective properties.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in pure form. Additionally, BZP has been extensively studied and its effects are well documented. However, there are also several limitations to using BZP in lab experiments. One major limitation is its potential for abuse, which may make it difficult to obtain and use in certain settings. Additionally, BZP has been found to have some toxic effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of BZP. One area of research is the development of new antidepressant and anxiolytic agents based on the structure and mechanism of action of BZP. Additionally, BZP may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the potential of BZP in these areas. Finally, more studies are needed to fully understand the potential toxic effects of BZP and to develop safer alternatives for lab experiments.

Scientific Research Applications

BZP has been extensively used in scientific research for its various biochemical and physiological effects. It has been studied for its potential as an antidepressant, anxiolytic, and anti-inflammatory agent. BZP has also been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, BZP has been studied for its potential as a drug of abuse and has been found to have stimulant-like effects on the central nervous system.